4-propyl-N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• IUPAC Name: 4-propyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C21H28N2O4S2/c1-3-6-17-8-11-20(12-9-17)29(26,27)22-19-10-13-21-18(16-19)7-5-14-23(21)28(24,25)15-4-2/h8-13,16,22H,3-7,14-15H2,1-2H3
• InChI Key: HGVZUVWJVVXLHZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)CCC
• Molecular Formula: C21H28N2O4S2
• Molecular Weight: 436.6 g/mol

Description

4-propyl-N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H28N2O4S2 and its molecular weight is 436.59. The purity is usually 95%.
BenchChem offers high-quality 4-propyl-N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-propyl-N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Sulfonamide derivatives bearing tetrahydroquinoline or similar scaffolds have been synthesized and evaluated for their anticancer activity. A study highlighted the synthesis of new sulfonamide derivatives and their pro-apoptotic effects on cancer cells, indicating potential applications in cancer research and therapy. These compounds exhibited significant reductions in cell proliferation and induced mRNA expression of pro-apoptotic genes through the activation of p38 and ERK phosphorylation pathways in various cancer cell lines, including human hepatocellular, breast, and colon cancer cells (Cumaoğlu et al., 2015). Similarly, another study synthesized tetrahydroquinoline derivatives incorporating the sulfonamide moiety, demonstrating significant antitumor activities and efficacy surpassing that of Doxorubicin in in vitro models (Alqasoumi et al., 2010).

Antimicrobial Activity

Research on sulfonamide derivatives also extends to their antimicrobial properties. A study involving the synthesis of quinolinylazo-N-pyrimidinyl benzenesulfonamide derivatives reported new compounds with significant antimicrobial activity against Gram-positive bacteria, suggesting their potential as antimicrobial agents (Biointerface Research in Applied Chemistry, 2019).

Enzyme Inhibition

Sulfonamides are well-recognized for their enzyme inhibitory properties, particularly against carbonic anhydrases. A novel series of benzenesulfonamides were designed to target human carbonic anhydrases (hCAs), showing remarkable inhibition and selectivity toward specific isoforms. This research underscores the potential of sulfonamide derivatives in designing selective inhibitors for therapeutic applications (Bruno et al., 2017).